(E)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)but-2-en-1-one

• IUPAC Name: (E)-1-(3-pyridin-2-yloxypyrrolidin-1-yl)but-2-en-1-one
• InChI: InChI=1S/C13H16N2O2/c1-2-5-13(16)15-9-7-11(10-15)17-12-6-3-4-8-14-12/h2-6,8,11H,7,9-10H2,1H3/b5-2+
• InChI Key: HTYVBJZFIHXBKS-GORDUTHDSA-N
• Canonical SMILES: CC=CC(=O)N1CCC(C1)OC2=CC=CC=N2
• Isomeric SMILES: C/C=C/C(=O)N1CCC(C1)OC2=CC=CC=N2
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

(E)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)but-2-en-1-one, also known as PYR-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and chemical biology. PYR-1 is a small molecule inhibitor that targets the protein-protein interaction between the E3 ubiquitin ligase HDM2 and the tumor suppressor protein p53.

Scientific Research Applications

Organic Synthesis and Material Science

• Regio- and Stereo-Chemistry in Organic Reactions : Research has shown unusual regio- and stereo-selectivity in reactions involving pyrrolidinyl compounds, indicating the potential for precise synthetic control in creating complex organic molecules (Fabrissin et al., 1980).

• Conductive Polymers from Pyrrolidinyl Compounds : Studies on bis(pyrrol-2-yl) arylenes highlight the possibility of synthesizing conducting polymers from pyrrolidinyl-based monomers, showing low oxidation potentials and high stability in their conducting forms, which could be relevant for electronic applications (Sotzing et al., 1996).

• Advanced Materials : The development of pyrrolidinyl and pyridinyl derivatives for advanced materials, such as electrochromic devices, is supported by research into new monomers and their polymerization. For example, the synthesis and electropolymerization of thienylenepyrrole derivatives demonstrate their utility in creating multichromic polymers for electrochromic applications (Carbas et al., 2014).

Photochemical Properties and Applications

• Photochemical Synthesis and Degradation : Pyridine derivatives have been explored for their photochemical properties, including the photocatalytic degradation of pollutants in water, showcasing the potential of pyridinyl compounds in environmental applications (Maillard-Dupuy et al., 1994).

• Synthetic Methodologies : The synthesis of tetrasubstituted NH-pyrroles from buta-1,3-dienes and the exploration of pyrrolidinones' molecular properties highlight the versatility of pyrrolidinyl and pyridinyl groups in synthesizing heterocyclic compounds with potential biomedical applications (Reekie et al., 2016).